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Compound of Interest

Compound Name: Ethyl 2,4,5-trifluorobenzoylacetate

Cat. No.: B153913

An In-depth Technical Guide to Ethyl 2,4,5-trifluorobenzoylacetate

Introduction

Ethyl 2,4,5-trifluorobenzoylacetate, also known by its IUPAC name ethyl 3-0x0-3-(2,4,5-
trifluorophenyl)propanoate, is a fluorinated organic compound of significant interest in various
scientific and industrial fields.[1][2] Its unique molecular structure, featuring a trifluorinated
phenyl ring attached to a 3-keto ester functional group, imparts enhanced reactivity, stability,
and specific biological activities.[3] This makes it a valuable and versatile building block, or
intermediate, in the synthesis of complex molecules.[3][4]

This technical guide provides a comprehensive overview of the core characteristics of Ethyl
2,4,5-trifluorobenzoylacetate, designed for researchers, chemists, and professionals in drug
development and materials science. It covers the compound's fundamental properties, a
detailed experimental protocol for its synthesis, its primary applications, and essential safety
information.

Core Chemical and Physical Properties

Ethyl 2,4,5-trifluorobenzoylacetate is typically a white to off-white or yellow crystalline solid at
room temperature.[1] Its key identifiers and physicochemical properties are summarized in the
table below.
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Property Value Reference

CAS Number 98349-24-7 [1][2][5]

Molecular Formula C11HoF30s3 [11[2][5]

Molecular Weight 246.18 g/mol [1][6]
ethyl 3-ox0-3-(2,4,5-

IUPAC Name _ [2]
trifluorophenyl)propanoate
Ethyl 3-0x0-3-(2,4,5-

Synonyms ) [1112]
trifluorophenyl)propanoate
White to off-white crystalline

Appearance , [1]
solid

Purity Typically 297% [1][5]
OTCIYVIJORKMTHX-

InChl Key [2]

UHFFFAOYSA-N

Canonical SMILES

CCOC(=0)CC(=0)C1=CC(=C(
C=C1F)F)F

[2]

Storage Conditions

Store at room temperature or
under refrigeration, away from
light

[5]

Synthesis and Experimental Protocols

The synthesis of Ethyl 2,4,5-trifluorobenzoylacetate is most commonly achieved via a

Claisen condensation reaction. This method involves the reaction of an appropriate ester, such

as ethyl 2,4,5-trifluorobenzoate, with ethyl acetate in the presence of a strong base. An

alternative and often preferred route involves the reaction of 2,4,5-trifluorobenzoyl chloride with

the enolate of ethyl acetate.
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Caption: Proposed synthesis pathway for Ethyl 2,4,5-trifluorobenzoylacetate.
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Detailed Experimental Protocol (Representative)

This protocol describes a representative lab-scale synthesis based on the Claisen
condensation methodology.

Materials:

o Ethyl 2,4,5-trifluorobenzoate (1.0 eq)

o Ethyl acetate (1.5 eq)

e Sodium ethoxide (1.2 eq)

e Anhydrous Toluene

e Hydrochloric acid (1M solution)

» Saturated sodium bicarbonate solution

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate

e Dichloromethane (DCM) or Ethyl acetate for extraction

Procedure:

To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel,
and nitrogen inlet, add sodium ethoxide and anhydrous toluene.

e Cool the suspension to 0°C in an ice bath.

« In the dropping funnel, prepare a solution of ethyl 2,4,5-trifluorobenzoate and ethyl acetate in
anhydrous toluene.

o Add the ester solution dropwise to the cooled base suspension over a period of 60 minutes,
maintaining the temperature below 5°C.
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 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 12-16 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

e Upon completion, cool the mixture back to 0°C and slowly quench the reaction by adding 1M
HCI until the pH is acidic (~pH 2-3).

o Transfer the mixture to a separatory funnel. Separate the organic layer.
o Extract the aqueous layer twice with the extraction solvent (DCM or ethyl acetate).

o Combine all organic layers and wash sequentially with saturated sodium bicarbonate
solution and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator.

e The resulting crude product can be purified by vacuum distillation or column chromatography
to yield pure Ethyl 2,4,5-trifluorobenzoylacetate.

Key Applications and Utility

The trifluorophenyl moiety and the 3-keto ester group make this compound a strategic starting
point for synthesizing a wide range of value-added chemicals.

o Pharmaceutical Synthesis: It is a key intermediate for creating various biologically active
compounds and heterocyclic systems, which form the core of many modern
pharmaceuticals.[3] The fluorine atoms can enhance metabolic stability, binding affinity, and
lipophilicity of the final drug molecule.

o Agrochemicals: The compound serves as a precursor in the development of next-generation
herbicides, insecticides, and fungicides.[2][3][4] The trifluoromethyl group is a well-known
pharmacophore in agrochemistry that contributes to the biological activity of these products.

[4]

» Materials Science: It is utilized in the synthesis of advanced materials, including specialized
polymers and coatings with enhanced thermal and chemical stability.[3] It also serves as a
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precursor for polycyclic aromatic hydrocarbons (PAHs) used in the production of organic
semiconductors for electronic devices.[4]

» Dyes and Pigments: The chemical properties of Ethyl 2,4,5-trifluorobenzoylacetate make it
a suitable candidate for developing novel dyes and pigments.[4]
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Caption: General workflow from intermediate to final application.

Safety and Handling

Proper handling of Ethyl 2,4,5-trifluorobenzoylacetate is crucial to ensure laboratory safety.
The compound is classified as hazardous, and all appropriate safety precautions should be

followed.
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Hazard Category Information Reference
Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning

H302: Harmful if swallowed.
H315: Causes skin irritation.
Hazard Statements H319: Causes serious eye
irritation. H335: May cause
respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P305+P351+P338: IF IN

] EYES: Rinse cautiously with

Precautionary Statements i

water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Handling Recommendations:

Work in a well-ventilated area or under a chemical fume hood.[7]

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[8]

Avoid contact with skin, eyes, and clothing.[8]

Keep away from heat, sparks, and open flames.[8]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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